![molecular formula C32H41N5O5 B1239608 Bromocriptine Impurity B](/img/structure/B1239608.png)
Bromocriptine Impurity B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
LSM-6455 is a peptide ergot alkaloid.
Scientific Research Applications
Neuroendocrine Disturbances Treatment
Bromocriptine has been studied for its effects on neuroleptic-induced endocrinological disturbances such as amenorrhea, galactorrhea, and impotence. The drug has shown promise in addressing these conditions by altering prolactin levels (Matsuoka, Nakai, Miyake, Hirai, Ikawa, 1986).
Electrochemical Analysis
Research has been conducted on the electrochemical oxidation of bromocriptine, providing insights into its chemical properties and potential applications in analytical chemistry (Radi, El-Shahawi, Elmogy, 2005).
Parkinson's Disease Treatment
Bromocriptine's role as a direct-acting dopamine agonist makes it clinically effective in treating Parkinson's disease, although long-term use may induce receptor site hypersensitivity (Nausieda, Weiner, Kanapa, Klawans, 1978).
Antihypertensive Effects
The drug's ability to induce postural hypotension and inhibit norepinephrine release positions it as a potential antihypertensive medication (Ziegler, Lake, Williams, Teychenne, Shoulson, Steinsland, 1979).
Diabetes Treatment
Bromocriptine has been explored as a treatment for type 2 diabetes mellitus. Its ability to modulate neurotransmitter action in the brain has shown positive effects on glucose tolerance and insulin resistance (Holt, Barnett, Bailey, 2010).
Immunosuppressive Activity
The drug exhibits immunosuppressive activity on human T and B lymphocyte functions, offering potential therapeutic applications in immunomodulation (Morikawa, Oseko, Morikawa, 1993; 1994).
Cardiovascular Outcomes in Diabetes
Bromocriptine has been linked to improved cardiovascular outcomes in patients with type 2 diabetes, highlighting its potential in managing diabetes-related cardiovascular risks (Gaziano, Cincotta, O'connor, Ezrokhi, Rutty, Ma, Scranton, 2010).
Antioxidant Properties
Studies suggest that bromocriptine possesses antioxidant effects, which could be significant in the context of diseases like Parkinson's where free radicals may play a role (Yoshikawa, Minamiyama, Naito, Kondo, 1994).
properties
Molecular Formula |
C32H41N5O5 |
---|---|
Molecular Weight |
575.7 g/mol |
IUPAC Name |
(9R)-N-[(2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
InChI |
InChI=1S/C32H41N5O5/c1-17(2)12-25-29(39)36-11-7-10-26(36)32(41)37(25)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-24(22)35(5)16-20/h6,8-9,13,15,17-18,20,24-26,33,41H,7,10-12,14,16H2,1-5H3,(H,34,38)/t20-,24?,25+,26?,31-,32+/m1/s1 |
InChI Key |
YDOTUXAWKBPQJW-ISVRSENOSA-N |
Isomeric SMILES |
CC(C)C[C@H]1C(=O)N2CCCC2[C@]3(N1C(=O)[C@](O3)(C(C)C)NC(=O)[C@H]4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O |
SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O |
Canonical SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O |
solubility |
24.1 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.